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Compound of Interest

Compound Name: Methyl 2-amino-6-methylbenzoate

Cat. No.: B101674 Get Quote

An In-depth Technical Guide to the Chemical Properties of Methyl 2-amino-6-methylbenzoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and reactivity of Methyl 2-amino-6-methylbenzoate, a key intermediate in organic and

pharmaceutical chemistry.

Core Chemical Properties
Methyl 2-amino-6-methylbenzoate is an aromatic compound containing both an amine and

an ester functional group.[1][2][3][4] Its physical and chemical properties are summarized

below.
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Property Value

CAS Number 18595-13-6

Molecular Formula C₉H₁₁NO₂[1][3]

Molecular Weight 165.19 g/mol [3]

Appearance Colorless to Yellow Solid or Liquid

Boiling Point 257.2°C at 760 mmHg[1]

Density 1.132 g/cm³[1]

Refractive Index 1.558[1]

Flash Point 120.2°C[1]

Vapor Pressure 0.0147 mmHg at 25°C[1]

Storage
Keep in a dark place, under an inert

atmosphere, at room temperature.[2]

Synonyms
Common synonyms for Methyl 2-amino-6-methylbenzoate include:

2-Amino-6-methylbenzoic acid methyl ester[1]

Methyl 6-methylanthranilate[5]

Methyl 6-amino-o-toluate[5]

Spectroscopic Data
Detailed spectroscopic data, including NMR, HPLC, and LC-MS, for Methyl 2-amino-6-
methylbenzoate are typically available from commercial suppliers.[2] This data is crucial for

structure confirmation and purity assessment.
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The primary route for the synthesis of Methyl 2-amino-6-methylbenzoate is through the

esterification of 2-amino-6-methylbenzoic acid.

General Synthesis Workflow
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Caption: Synthesis of Methyl 2-amino-6-methylbenzoate.

Experimental Protocol: Fischer Esterification
This protocol outlines the synthesis of Methyl 2-amino-6-methylbenzoate from 2-amino-6-

methylbenzoic acid and methanol, using sulfuric acid as a catalyst.

Reaction Setup: In a round-bottom flask, dissolve 2-amino-6-methylbenzoic acid in an

excess of methanol.

Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid to the solution

while cooling in an ice bath.
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Reflux: Attach a reflux condenser and heat the mixture to reflux for several hours. The

reaction progress can be monitored by thin-layer chromatography (TLC).

Workup: After the reaction is complete, cool the mixture to room temperature. Neutralize the

excess acid with a mild base, such as a saturated sodium bicarbonate solution.

Extraction: Extract the product into an organic solvent like ethyl acetate.

Purification: Wash the organic layer with brine, dry it over anhydrous sodium sulfate, and

concentrate it under reduced pressure to obtain the crude product. Further purification can

be achieved by column chromatography or recrystallization.

Reactivity and Applications
Methyl 2-amino-6-methylbenzoate is a valuable building block in organic synthesis due to its

two reactive sites: the nucleophilic amino group and the electrophilic ester carbonyl group.

General Reactivity Profile
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Caption: Reactivity of Methyl 2-amino-6-methylbenzoate.

This compound serves as a precursor in the synthesis of various heterocyclic compounds and

more complex molecules, making it relevant for drug discovery and materials science.

Safety Information
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It is important to handle Methyl 2-amino-6-methylbenzoate with appropriate safety

precautions.

Hazard Description

Acute Toxicity Harmful if swallowed.[6]

Skin Contact May cause skin irritation.[7]

Eye Contact Causes serious eye irritation.[7]

Inhalation
May be harmful if inhaled. Avoid breathing dust

or spray mist.[7]

Always consult the Safety Data Sheet (SDS) before handling this chemical and use appropriate

personal protective equipment (PPE), including gloves and safety glasses. Work in a well-

ventilated area.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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